Cas no 2229415-90-9 (2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol
• CAS No: 2229415-90-9
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 6228176
• PubChem ID: 165669521
• Update Time: 2025-11-05

2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol
• 2229415-90-9
• EN300-1979585

• Inchi： 1S/C9H11ClN2O3/c10-9-2-1-8(12(14)15)4-6(9)3-7(11)5-13/h1-2,4,7,13H,3,5,11H2
• InChI Key： QUXBIGZQTVKDPB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol

Research Brief on 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol (CAS: 2229415-90-9): Recent Advances and Applications

The compound 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol (CAS: 2229415-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of a nitro group and a chloro substituent on the phenyl ring, make it a valuable scaffold for the development of targeted therapies. Researchers have explored its potential in modulating various biological pathways, particularly those involved in inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinases implicated in tumor growth.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol have been reported. A team from the University of Cambridge recently developed a more efficient and environmentally friendly synthesis method, reducing the number of steps and improving overall yield. This breakthrough, published in Organic Process Research & Development, has significant implications for scaling up production while minimizing environmental impact.

The compound's mechanism of action has also been a subject of intense investigation. Structural-activity relationship (SAR) studies have revealed that the chloro and nitro substituents play crucial roles in binding to target proteins, while the amino alcohol moiety contributes to solubility and bioavailability. These insights, combined with computational modeling approaches, are paving the way for the design of more potent and selective analogs with improved drug-like properties.

Looking ahead, the potential applications of 2-amino-3-(2-chloro-5-nitrophenyl)propan-1-ol extend beyond traditional small-molecule therapeutics. Recent patent filings indicate growing interest in its use as a building block for antibody-drug conjugates (ADCs) and other targeted delivery systems. As research in this area continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.